Cas no 2007909-72-8 (N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride)

• Product Name: N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride
• CAS No: 2007909-72-8
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD30471676
• CID: 4633453
• PubChem ID: 127263583
• Update Time: 2025-10-24

N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride
• N-Methyl-N-[(3R)-piperidin-3-yl]acetamide HCl
• SB10746
• 2007909-72-8
• Acetamide, N-methyl-N-(3R)-3-piperidinyl-, hydrochloride (1:1)
• (R)-N-Methyl-N-(piperidin-3-yl)acetamide hydrochloride
• CS-0048795
• MFCD30471676
• N-methyl-N-[(3R)-piperidin-3-yl]acetamide;hydrochloride
• AS-53283
• AKOS030628681
• P16282

• MDL： MFCD30471676
• Inchi： 1S/C8H16N2O.ClH/c1-7(11)10(2)8-4-3-5-9-6-8;/h8-9H,3-6H2,1-2H3;1H/t8-;/m1./s1
• InChI Key： MDVWHGXDQBILKB-DDWIOCJRSA-N
• SMILES： Cl.O=C(C)N(C)[C@H]1CNCCC1

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride

Recent Advances in the Study of N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride (CAS: 2007909-72-8)

N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride (CAS: 2007909-72-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine scaffold and acetamide functional group, has been the subject of recent studies due to its potential therapeutic applications. The compound's unique structural features make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent research has focused on the synthesis, characterization, and biological evaluation of N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for this compound, highlighting its high yield and purity. The study also explored the compound's pharmacokinetic properties, demonstrating favorable absorption and distribution profiles in preclinical models. These findings suggest that N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride could serve as a lead compound for further drug development.

In addition to its pharmacokinetic properties, the biological activity of N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride has been investigated in the context of neurodegenerative diseases. A 2023 study in Neuropharmacology reported that the compound exhibits significant neuroprotective effects in vitro, potentially through modulation of the cholinergic system. The researchers observed that the compound could attenuate oxidative stress and reduce neuronal apoptosis, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Another area of interest is the compound's role in metabolic regulation. A recent publication in Biochemical Pharmacology (2024) explored the effects of N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride on glucose metabolism. The study found that the compound enhances insulin sensitivity in diabetic animal models, possibly through activation of AMP-activated protein kinase (AMPK). These findings open new avenues for the development of antidiabetic drugs based on this chemical scaffold.

Despite these promising results, challenges remain in the development of N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride as a therapeutic agent. Issues such as potential off-target effects and long-term safety profiles need to be addressed in future studies. However, the current body of research underscores the compound's potential and highlights the importance of continued investigation into its pharmacological properties and therapeutic applications.

In conclusion, N-Methyl-N-[(3R)-piperidin-3-yl]acetamide hydrochloride (CAS: 2007909-72-8) represents a promising candidate for drug development, with potential applications in CNS disorders and metabolic diseases. Recent studies have provided valuable insights into its synthesis, pharmacokinetics, and biological activity, paving the way for further research and clinical development. As the field progresses, it will be crucial to address remaining challenges and explore the full therapeutic potential of this compound.